3-methyl-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide

• Molecular Formula: C11H15N5O2
• Molecular Weight: 249.27 g/mol
• IUPAC Name: 3-methyl-N-(5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide
• InChI: InChI=1S/C11H15N5O2/c1-6(2)4-8(17)13-10-14-11-12-7(3)5-9(18)16(11)15-10/h5-6H,4H2,1-3H3,(H2,12,13,14,15,17)
• InChI Key: MKJFECNGHQIRKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)N=C(N2)NC(=O)CC(C)C

Description

3-methyl-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide is a complex organic compound belonging to the class of triazolopyrimidines This compound is characterized by its unique structure, which includes a triazolo[1,5-a]pyrimidine core fused with a butanamide moiety

Preparation Methods

The synthesis of 3-methyl-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide can be achieved through several synthetic routes. One common method involves the annulation of a pyrimidine moiety to a triazole ring. This can be done by condensing diamino-substituted pyrimidinones with orthoesters or chloroanhydrides . Another approach involves the Dimroth rearrangement of triazolo[4,3-a]pyrimidines to form the desired triazolo[1,5-a]pyrimidine system . Industrial production methods typically involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

3-methyl-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include iron(III) chloride for mild oxidation and orthoesters for condensation reactions . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of aminopyrimidine Schiff bases can lead to the formation of triazolo[1,5-a]pyrimidine systems .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been studied for its potential as an antibacterial, antifungal, and antitumor agent . In medicine, derivatives of this compound have shown promise in the treatment of Alzheimer’s disease and insomnia . Additionally, it has applications in agriculture as an effective bactericide against phytopathogenic bacteria .

Mechanism of Action

The mechanism of action of 3-methyl-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound’s triazolopyrimidine core is known to interact with various enzymes and receptors, leading to its biological effects. For example, it can act as a calcium channel modulator or a corticotropin-releasing factor 1 receptor antagonist . These interactions result in the modulation of cellular processes, contributing to its therapeutic effects.

Comparison with Similar Compounds

Similar compounds to 3-methyl-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide include other triazolopyrimidines such as 5-methyl-7-hydroxy-1,3,4-triazaindolizine and 7-hydroxy-5-methyl-1,3,4-triazaindolizine . These compounds share a similar core structure but differ in their functional groups and substituents. The uniqueness of 3-methyl-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)butanamide lies in its specific substitution pattern, which imparts distinct chemical and biological properties.